Cas no 41429-18-9 (2-3-(difluoromethoxy)phenylacetonitrile)
2-3-(Difluoromethoxy)phenylacetonitrile is a versatile fluorinated organic intermediate used in pharmaceutical and agrochemical synthesis. Its key structural feature, the difluoromethoxy group, enhances metabolic stability and lipophilicity, making it valuable in the development of bioactive compounds. The nitrile functionality provides a reactive handle for further derivatization, enabling transformations into carboxylic acids, amides, and heterocycles. This compound is particularly useful in medicinal chemistry for optimizing drug candidates with improved pharmacokinetic properties. High purity and consistent quality ensure reliable performance in demanding synthetic applications. Its stability under a range of reaction conditions makes it a practical choice for multi-step synthetic routes.
41429-18-9 structure
Product Name:2-3-(difluoromethoxy)phenylacetonitrile
CAS No:41429-18-9
MF:C9H7F2NO
MW:183.154789209366
MDL:MFCD00236241
CID:328230
PubChem ID:2737017
Update Time:2025-05-27
2-3-(difluoromethoxy)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, 3-(difluoromethoxy)-
- 3-(Difluoromethoxy)phenylacetonitrile
- 2-[3-(difluoromethoxy)phenyl]acetonitrile
- 2-3-(difluoromethoxy)phenylacetonitrile
-
- MDL： MFCD00236241
- Inchi： 1S/C9H7F2NO/c10-9(11)13-8-3-1-2-7(6-8)4-5-12/h1-3,6,9H,4H2
- InChI Key： LBUREXPMNBZKFH-UHFFFAOYSA-N
- SMILES： FC(OC1=CC=CC(CC#N)=C1)F
Computed Properties
- Exact Mass: 183.05000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 33.02000
- LogP: 2.35408
2-3-(difluoromethoxy)phenylacetonitrile Security Information
- Hazard Statement： Toxic
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：TOXIC
- Risk Phrases：R20/21/22
2-3-(difluoromethoxy)phenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-3-(difluoromethoxy)phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013000046-250mg |
3-(Difluoromethoxy)phenylacetonitrile |
41429-18-9 | 97% | 250mg |
$489.60 | 2023-09-01 | |
| Alichem | A013000046-500mg |
3-(Difluoromethoxy)phenylacetonitrile |
41429-18-9 | 97% | 500mg |
$863.90 | 2023-09-01 | |
| Alichem | A013000046-1g |
3-(Difluoromethoxy)phenylacetonitrile |
41429-18-9 | 97% | 1g |
$1460.20 | 2023-09-01 | |
| Apollo Scientific | PC6856-1g |
3-(Difluoromethoxy)phenylacetonitrile |
41429-18-9 | 98% | 1g |
£83.00 | 2023-09-01 | |
| Apollo Scientific | PC6856-5g |
3-(Difluoromethoxy)phenylacetonitrile |
41429-18-9 | 98% | 5g |
£634.00 | 2022-10-13 | |
| Ambeed | A785237-100mg |
2-(3-(Difluoromethoxy)phenyl)acetonitrile |
41429-18-9 | 98% | 100mg |
$11.0 | 2025-04-19 | |
| Ambeed | A785237-250mg |
2-(3-(Difluoromethoxy)phenyl)acetonitrile |
41429-18-9 | 98% | 250mg |
$17.0 | 2025-04-19 | |
| Ambeed | A785237-1g |
2-(3-(Difluoromethoxy)phenyl)acetonitrile |
41429-18-9 | 98% | 1g |
$49.0 | 2025-04-19 | |
| abcr | AB128111-1 g |
3-(Difluoromethoxy)phenylacetonitrile, 98%; . |
41429-18-9 | 98% | 1g |
€157.80 | 2023-05-10 | |
| abcr | AB128111-5 g |
3-(Difluoromethoxy)phenylacetonitrile, 98%; . |
41429-18-9 | 98% | 5g |
€598.50 | 2023-05-10 |
2-3-(difluoromethoxy)phenylacetonitrile Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
41429-18-9 (2-3-(difluoromethoxy)phenylacetonitrile) Related Products
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- 41429-22-5(2-[2-(difluoromethoxy)phenyl]acetonitrile)
- 1261573-73-2(4-bromo-2-(trifluoromethoxy)phenylacetic acid)
- 853771-93-4(4-Methoxy-3-(trifluoromethoxy)phenylacetonitrile)
- 852851-91-3(2-4-(difluoromethoxy)-3-methoxyphenylacetonitrile)
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- 1057676-27-3(3-4-(difluoromethoxy)phenylpropanenitrile)
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